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CAS No.: 62722-95-6

Cat. No.: B14514561

Get Quote

Crystal Structure Analysis and Polymorphism of Tyramine Hydrate

Executive Technical Summary
This technical guide delineates the solid-state landscape of Tyramine (4-(2-aminoethyl)phenol),

focusing on its specific hydration state (hemihydrate) and its anhydrous polymorphism.[1] For

researchers in drug development and crystal engineering, understanding this landscape is

critical, as Tyramine serves as a model for sympathomimetic amines and exhibits a complex

stability profile dependent on processing conditions.[1]

Key Technical Takeaways:

Hydration State: Tyramine primarily forms a Hemihydrate (

), crystallizing in the orthorhombic system (

).[1]

Polymorphism: The anhydrous free base exhibits enantiotropic polymorphism.[1]
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Form T2 (Triclinic): The thermodynamically stable form (m.p. ~163°C).[1]

Form T1 (Monoclinic): A metastable form (m.p. ~140°C) stabilized by specific

intermolecular interactions but prone to conversion.[1]

Processing Implication: Dehydration of the hemihydrate or rapid crystallization can yield

metastable phases, impacting solubility and bioavailability profiles.[1]

Chemical Identity & Solid-State Context
Tyramine is a monoamine compound derived from tyrosine.[1] While often encountered as a

hydrochloride salt in pharmaceutical formulations to enhance solubility, the free base and its

hydrates are critical for understanding the intrinsic stability of the drug substance during

synthesis and storage.[1]

Property Data

IUPAC Name 4-(2-aminoethyl)phenol

Formula

Molecular Weight 137.18 g/mol (Anhydrous)

Key Functional Groups Phenolic hydroxyl (-OH), Primary amine (-NH2)

Solid-State Tendency
High propensity for hydrogen bonding; forms

infinite chains.[1]

Crystal Structure of Tyramine Hemihydrate
The hemihydrate is the most well-characterized solvate of Tyramine.[1] It forms when Tyramine

is crystallized from aqueous solutions or exposed to high humidity.[1]

Crystallographic Parameters
Crystal System: Orthorhombic[1]

Space Group:

(No. 29)[1]
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Unit Cell Dimensions:

[1]

[1]

[1]

Z (Molecules per Unit Cell): 8 (Contains 2 Tyramine molecules and 1 Water molecule in the

asymmetric unit).[1]

Calculated Density: ~1.24 g/cm³[1]

Molecular Packing & Hydrogen Bonding
The stability of the hemihydrate is driven by a robust hydrogen-bonding network:

Infinite Chains: Tyramine molecules are linked by short

and

hydrogen bonds, forming infinite chains along the b-axis.[1]

Layered Structure: These chains associate to form double molecular layers.[1]

Role of Water: Water molecules reside between these double layers, acting as structural

"glue" that bridges the tyramine sheets.[1] This explains why dehydration leads to a collapse

or rearrangement of the crystal lattice, often resulting in an amorphous phase or transition to

the stable anhydrous Form T2.[1]

Polymorphism of Anhydrous Tyramine (Forms T1 &
T2)
Recent advances in quantum crystallography and microwave-assisted crystallization have

resolved the polymorphism of anhydrous Tyramine.[1]

Comparative Analysis of Polymorphs
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Feature Form T2 (Stable) Form T1 (Metastable)

Crystal System Triclinic Monoclinic

Space Group
(or

)

Density
1.274 g/cm³ (Higher packing

efficiency)
1.217 g/cm³

Melting Point ~163 °C ~140 °C

Lattice Energy Lower (More Stable) Higher (Less Stable)

Molecular Arrangement

Antiparallel chains; Aromatic

rings are parallel (efficient

-stacking).[1]

Parallel alignment of OH/NH2

groups; Aromatic rings are

nearly perpendicular.[1]

Stability Landscape
Form T2 is the thermodynamically preferred form at room temperature.[1] Form T1 is a

"disappearing polymorph" or kinetic product that may form under rapid crystallization conditions

but will convert to T2 over time or with thermal stress.[1]

Experimental Protocols
Protocol A: Growth of Tyramine Hemihydrate Single
Crystals

Objective: Obtain high-quality crystals for SC-XRD.

Method: Slow Evaporation.[1]

Dissolution: Dissolve 100 mg of Tyramine free base in 10 mL of distilled water at 80°C.

Ensure complete dissolution.

Filtration: Hot filter the solution through a 0.45 µm PTFE syringe filter into a clean glass vial

to remove nucleation sites.
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Crystallization: Cover the vial with parafilm, poking 2-3 small holes to allow slow solvent

evaporation.

Incubation: Store at room temperature (20-25°C) undisturbed for 5-7 days.

Harvesting: Thin plate-like crystals (Hemihydrate) will form.[1] Harvest while wet to prevent

dehydration.[1]

Protocol B: Microwave-Assisted Polymorph Screening
(T1 vs T2)

Objective: Isolate anhydrous polymorphs.

Method: Additive-Driven Microwave Crystallization.[1][2]

Preparation: Suspend Tyramine in a non-aqueous solvent (e.g., toluene or ethanol).[1]

Additives: Introduce trace amounts of structure-directing agents (e.g., specific polymers or

structurally related amines) to inhibit T2 nucleation if targeting T1.[1]

Heating: Subject the sealed vessel to microwave radiation (e.g., 300W, 10 min) to achieve

superheating and rapid dissolution.

Cooling: Rapid cooling promotes kinetic products (T1), while slow cooling favors the

thermodynamic product (T2).[1]

Visualization of Solid-State Workflows
Diagram 1: Polymorph Stability & Transition Pathway
This diagram illustrates the energetic relationship between the hydrate and anhydrous forms.[1]
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Caption: Stability landscape of Tyramine. Dehydration of the hemihydrate leads to transient

phases that eventually relax into the stable Triclinic T2 form.[1]

Diagram 2: Characterization Decision Tree
A logic flow for identifying the solid form of a Tyramine sample.[1]
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Caption: Step-by-step characterization workflow using Thermal Gravimetric Analysis (TGA) and

Differential Scanning Calorimetry (DSC) to distinguish hydrates from polymorphs.

Implications for Drug Development
Storage Stability: The Hemihydrate is likely the most stable form under ambient humidity.[1]

Storing anhydrous Form T1 or T2 in high humidity may induce a phase transition back to the
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hemihydrate, altering the effective molecular weight and dosing.[1]

Solubility: The metastable Form T1 generally exhibits higher apparent solubility than the

stable Form T2.[1] However, due to the rapid conversion risk, T1 is rarely suitable for final

dosage forms unless stabilized by excipients.[1]

Process Control: During granulation or drying, temperatures must be controlled. Exceeding

60°C may dehydrate the hemihydrate, creating a disordered surface layer that could

recrystallize unpredictably.[1]
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To cite this document: BenchChem. [Crystal structure analysis and polymorphism of
tyramine hydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14514561/docs#crystal-structure-analysis-and-
polymorphism-of-tyramine-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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